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Abstract

This technical guide provides a comprehensive overview of the core physical properties of
methyl D-gluconate, a key carbohydrate derivative with significant applications in the
pharmaceutical and biotechnological sectors. This document is designed to serve as a practical
resource for researchers, scientists, and drug development professionals, offering not only a
compilation of known and predicted physical data but also detailed, field-proven methodologies
for their experimental determination. By elucidating the causality behind experimental choices
and adhering to principles of scientific integrity, this guide aims to be a self-validating system
for the physical characterization of methyl D-gluconate and similar compounds. All protocols
are supported by authoritative references, and key experimental workflows are visualized to
enhance understanding and reproducibility.
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Introduction: The Significance of Methyl D-
Gluconate

Methyl D-gluconate, the methyl ester of D-gluconic acid, is a versatile organic compound
derived from glucose. Its structure, featuring multiple hydroxyl groups and an ester moiety,
imparts unique chemical and physical characteristics that are pivotal to its function in various
applications. In the pharmaceutical industry, it serves as a crucial intermediate in the synthesis
of more complex molecules and as a component in drug formulations, where its solubility and
biocompatibility are highly valued. A thorough understanding of its physical properties is
paramount for its effective utilization in research and development, ensuring process
optimization, quality control, and the rational design of new applications. This guide provides an
in-depth exploration of these properties and the experimental techniques used to measure
them.

Core Physical Properties of Methyl D-Gluconate

Precise experimental data for some physical properties of methyl D-gluconate are not readily
available in the public domain. Therefore, the following table includes both computed values
and estimated data based on closely related compounds, such as gluconic acid and its salts
and other methyl glycosides. It is crucial for researchers to experimentally verify these
properties for their specific samples.
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Property Value Source/Method
Molecular Formula C7H1407 PubChem[1]
Molecular Weight 210.18 g/mol PubChem[1]
Predicted: White crystalline Inferred from related
Appearance ]
solid compounds
] ] ) Based on Methyl 2-keto-D-
Melting Point Estimated: 90-100 °C
gluconate (92-95 °C)[2]
- ) Decomposes before boiling at Typical for polyhydroxy
Boiling Point )
atmospheric pressure compounds
Predicted: High solubility in Based on the high solubility of
- water, soluble in methanol and  sodium gluconate in water and
Solubility

ethanol, sparingly soluble in

less polar organic solvents.

its moderate solubility in
ethanol.[3][4]

Specific Optical Rotation, [a]D

Predicted: Dextrorotatory (+)

Based on D-glucono-o-lactone
(+63.5°) and the D-
configuration of the parent
sugar.[5] The exact value
requires experimental

determination.

Topological Polar Surface Area
(TPSA)

127 A2

Computed by Cactvs 3.4.8.18
(PubChem release
2021.10.14)[1]

Experimental Determination of Physical Properties

The following sections detail robust, step-by-step protocols for the experimental determination

of the key physical properties of methyl D-gluconate. The methodologies are designed to be

self-validating and are grounded in established laboratory practices.

Melting Point Determination

The melting point is a critical indicator of purity. For a pure crystalline solid, a sharp melting

range of 0.5-1.0°C is expected. Impurities typically lead to a depression and broadening of the
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melting range.

o Sample Preparation: Ensure the methyl D-gluconate sample is completely dry and finely
powdered.

o Capillary Loading: Gently tap the open end of a capillary tube into the powdered sample to
introduce a small amount of material. Tap the sealed end of the capillary tube on a hard
surface to pack the sample into the bottom. The packed sample height should be 2-3 mm.

o Apparatus Setup: Place the loaded capillary tube into a calibrated melting point apparatus.
e Heating and Observation:

o If the approximate melting point is unknown, perform a rapid heating to get a preliminary
range.

o For an accurate measurement, heat rapidly to about 20°C below the expected melting
point. Then, decrease the heating rate to approximately 1-2°C per minute.

o Data Recording: Record the temperature at which the first droplet of liquid appears (the
onset of melting) and the temperature at which the entire sample becomes a clear liquid (the
completion of melting). This range is the melting point of the sample.

Sample Preparation Capillary Loading Measurement
E:)ry samma]—»Gowder Sample Load Cap\\larD—bGack Sample (2-3 mm) Insert into Appara(uHear Slowly (1-2”C/mlnD—>G)bserve Melung]—»Gecom T_onset and T,comp\exa

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.

Solubility Assessment

Understanding the solubility profile of methyl D-gluconate in various solvents is crucial for its
application in formulations and as a reactant in synthesis. The principle of "like dissolves like"
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suggests high solubility in polar protic solvents.

e Solvent Preparation: Select a range of solvents of varying polarity (e.g., water, methanol,
ethanol, acetone, ethyl acetate, and hexane).

e Equilibrium Saturation:

o In a series of sealed vials, add a known excess amount of methyl D-gluconate to a precise
volume of each solvent.

o Agitate the vials at a constant, controlled temperature (e.g., 25°C) for a sufficient period
(e.g., 24 hours) to ensure equilibrium is reached.

o Phase Separation: Allow the vials to stand undisturbed at the controlled temperature until the
undissolved solid has settled. Centrifugation can be used to expedite this process.

o Sample Extraction: Carefully withdraw a known volume of the clear, saturated supernatant
without disturbing the solid phase.

e Solvent Evaporation: Transfer the aliquot to a pre-weighed vial and evaporate the solvent
completely under reduced pressure or in a fume hood.

o Mass Determination: Weigh the vial containing the dried solute. The difference in mass gives
the amount of dissolved methyl D-gluconate.

o Calculation: Calculate the solubility in g/100 mL or other appropriate units.

Saturation Phase Separation Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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